3-Chloro-4-trimethylsilyl-bromobenzene

• CAS No.: 609769-18-8
• Molecular Formula: C9H12BrClSi
• Molecular Weight: 263.63 g/mol
• IUPAC Name: (4-bromo-2-chlorophenyl)-trimethylsilane
• InChI: InChI=1S/C9H12BrClSi/c1-12(2,3)9-5-4-7(10)6-8(9)11/h4-6H,1-3H3
• InChI Key: XZRALRMGDCKJRP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=C(C=C(C=C1)Br)Cl

Description

3-Chloro-4-trimethylsilyl-bromobenzene is a halogenated aromatic compound featuring a benzene ring substituted with chlorine at position 3, bromine at position 4, and a trimethylsilyl (-Si(CH₃)₃) group at position 4. The compound’s unique combination of halogens (Cl, Br) and a bulky silicon-based group confers distinct electronic and steric properties. The trimethylsilyl moiety is electron-donating via hyperconjugation, while the halogens are moderately deactivating, creating a balance of reactivity. This compound is hypothesized to serve as a versatile intermediate in organometallic synthesis, cross-coupling reactions, and materials science due to its halogen leaving groups and silicon functionality.

Comparison with Similar Compounds

3-Bromochlorobenzene (CAS 108-37-2)

• Structure : Meta-substituted benzene with Cl and Br at positions 1 and 3.
• Key Differences : Lacks the trimethylsilyl group, reducing steric hindrance and lipophilicity.
• Reactivity : Halogens act as leaving groups in cross-coupling reactions (e.g., Suzuki), but the absence of a directing silyl group limits regioselectivity.
• Applications : Primarily used in small-scale organic synthesis and laboratory settings .

Property	3-Chloro-4-trimethylsilyl-bromobenzene	3-Bromochlorobenzene
Molecular Formula	C₉H₁₄BrClSi	C₆H₄BrCl
Molecular Weight (g/mol)	~265.44	191.45
Key Functional Groups	Br, Cl, Si(CH₃)₃	Br, Cl
Steric Hindrance	High (due to Si(CH₃)₃)	Low

Carboxylic Acid Derivatives

4-Bromo-3-chlorobenzoic Acid (CAS 25118-59-6)

• Structure : Benzoic acid with Br at position 4 and Cl at position 3.
• Key Differences : The carboxylic acid (-COOH) group introduces polarity and acidity (pKa ~2–3), enabling salt formation and hydrogen bonding.
• Applications : Widely used in pharmaceutical synthesis (e.g., drug precursors) and as a ligand in coordination chemistry .

Property	3-Chloro-4-trimethylsilyl-bromobenzene	4-Bromo-3-chlorobenzoic Acid
Solubility	Likely hydrophobic	Polar solvents (e.g., DMSO)
Reactivity	Silicon-directed coupling reactions	Acid-base reactions, esterification
Industrial Use	Organometallic intermediates	Pharmaceutical synthesis

Nitro/Methoxy-Substituted Derivatives

3-Nitro-4-methoxy Bromobenzene

• Structure: Nitro (-NO₂) and methoxy (-OCH₃) groups at positions 3 and 4, respectively, with Br at position 1.
• Key Differences : The nitro group is strongly electron-withdrawing, while methoxy is electron-donating, creating competing electronic effects.
• Applications : Intermediate in explosives and agrochemicals due to nitro group reactivity .

Property	3-Chloro-4-trimethylsilyl-bromobenzene	3-Nitro-4-methoxy Bromobenzene
Electronic Effects	Moderate deactivation (Cl, Br) + weak donation (Si)	Strong deactivation (NO₂) + activation (OCH₃)
Stability	High (Si group resists oxidation)	Moderate (nitro group sensitive to reduction)

Sulfonamide Derivatives

3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide

• Structure: Sulfonamide (-SO₂NH₂) with amino (-NH₂), Br, Cl, and methoxy groups.
• Key Differences : The sulfonamide group enables hydrogen bonding and biological activity, making it relevant to pharmaceuticals (e.g., antibacterial agents) .
• Applications : Drug discovery intermediates, enzyme inhibitors.

Property	3-Chloro-4-trimethylsilyl-bromobenzene	Sulfonamide Derivative
Bioactivity	Low	High (due to sulfonamide group)
Synthetic Utility	Coupling reactions, silicon chemistry	Medicinal chemistry

Research Findings and Industrial Relevance

• Cross-Coupling Reactions : Bromine in 3-Chloro-4-trimethylsilyl-bromobenzene is a superior leaving group compared to chlorine, favoring selective substitution in palladium-catalyzed reactions (e.g., Stille, Suzuki) .
• Steric Effects : The trimethylsilyl group hinders electrophilic aromatic substitution at adjacent positions, directing reactions to less hindered sites.
• Thermal Stability : Silicon-containing aromatics exhibit higher thermal stability than nitro or carboxylic acid derivatives, making them suitable for high-temperature processes .